3-methoxy-N-((8-methylimidazo[1,2-a]pyridin-2-yl)methyl)benzamide

• IUPAC Name: 3-methoxy-N-[(8-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzamide
• InChI: InChI=1S/C17H17N3O2/c1-12-5-4-8-20-11-14(19-16(12)20)10-18-17(21)13-6-3-7-15(9-13)22-2/h3-9,11H,10H2,1-2H3,(H,18,21)
• InChI Key: KIENYUKBNNQQCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)CNC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C17H17N3O2
• Molecular Weight: 295.34 g/mol

Description

This compound belongs to the class of organic compounds known as imidazo[1,2-a]pyridines. Imidazo[1,2-a]pyridines have attracted significant interest among the medicinal chemistry community because of their promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties.

Synthesis Analysis

A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines has been developed. This involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. The important features of this method are that it is reasonably fast, very clean, high yielding, simple workup, and environmentally benign.

Molecular Structure Analysis

The structures of imidazo[1,2-a]pyridine linked 1,2,3-triazole derivatives have been confirmed by 1H and 13C NMR and mass spectral analysis.

Chemical Reactions Analysis

The typical procedure for the synthesis of these compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature. These compounds were also synthesized by using solid support catalysts such as Al2O3, and TiCl4.

Physical And Chemical Properties Analysis

The bond lengths and valence angles in the compounds were close to the standard values, while the observed deviations were within the expected range.

Scientific Research Applications

Synthesis and Pharmacological Potential

A Simple and High-Yield Synthesis of Related Compounds : A study by Bobeldijk et al. (1990) describes a simplified method for synthesizing related compounds, which are precursors for radiopharmaceuticals. This research highlights the chemical versatility and potential applications in developing diagnostic tools (Bobeldijk et al., 1990).

H+/K+-ATPase Inhibitors : Research by Ife et al. (1989) and Kohl et al. (1992) explores derivatives with structural similarities, investigating their role as H+/K+-ATPase inhibitors, which are crucial for gastric acid secretion control. These studies contribute to understanding how modifying pyridine and benzimidazole structures can influence biological activity, offering insights into designing new therapeutic agents (Ife et al., 1989); (Kohl et al., 1992).

Chemical Synthesis and Biological Activities

Novel Benzodifuranyl Derivatives : Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl derivatives showing significant COX-2 inhibitory, analgesic, and anti-inflammatory activities. This research demonstrates the compound's potential in drug development for inflammatory diseases (Abu‐Hashem et al., 2020).

Glucokinase Activator for Diabetes Treatment : Park et al. (2014) identified a novel glucokinase activator with potential for treating type 2 diabetes mellitus. Their findings show the compound's capability to enhance glucose uptake, presenting a promising avenue for diabetes management (Park et al., 2014).

Mechanism of Action

Target of Action

Compounds with an imidazo[1,2-a]pyridine structure, like “3-methoxy-N-((8-methylimidazo[1,2-a]pyridin-2-yl)methyl)benzamide”, have been shown to possess a broad range of biological activity . They might interact with various targets, including enzymes, receptors, and ion channels, depending on the specific functional groups present in the compound.

Safety and Hazards

While specific safety and hazards data for “3-methoxy-N-((8-methylimidazo[1,2-a]pyridin-2-yl)methyl)benzamide” is not available, related compounds such as imidazo[1,2-a]pyridines have been classified as Acute Tox. 3 Oral - Skin Sens. 1.

Future Directions

The development of PI3 Kα inhibitors is one of the research hotspots in molecular targeted therapy in the treatment of cancer. Therefore, it is still necessary to develop a more efficient method, particularly considering today’s environmental concerns combined with economic aspects.